Cas no 1805959-26-5 (2-Chloro-4-(difluoromethyl)pyridin-3-amine)

2-Chloro-4-(difluoromethyl)pyridin-3-amine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoromethyl substituents on the pyridine ring enhances its reactivity, making it a versatile intermediate for constructing complex molecules. Its difluoromethyl group is particularly valuable for modulating lipophilicity and metabolic stability in drug design. The amine functionality at the 3-position allows for further derivatization, facilitating the development of targeted compounds. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it a preferred choice for researchers working on bioactive molecule development.
2-Chloro-4-(difluoromethyl)pyridin-3-amine structure
1805959-26-5 structure
Product Name:2-Chloro-4-(difluoromethyl)pyridin-3-amine
CAS No:1805959-26-5
MF:C6H5ClF2N2
MW:178.567106962204
CID:4799182
Update Time:2025-06-07

2-Chloro-4-(difluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(difluoromethyl)pyridin-3-amine
    • ClC1=NC=CC(=C1N)C(F)F
    • 3-Amino-2-chloro-4-(difluoromethyl)pyridine
    • Inchi: 1S/C6H5ClF2N2/c7-5-4(10)3(6(8)9)1-2-11-5/h1-2,6H,10H2
    • InChI Key: YMXXDHWWDHXNMY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CN=1)C(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9

2-Chloro-4-(difluoromethyl)pyridin-3-amine Pricemore >>

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